CID 78069464

• Molecular Formula: AlRe2
• Molecular Weight: 399.40 g/mol
• InChI: InChI=1S/Al.2Re
• InChI Key: YBELGOMJVDGGBU-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Re].[Re]

Description

CID 78069464 is a chemical compound cataloged in PubChem, a comprehensive database managed by the National Center for Biotechnology Information (NCBI). Chemical compounds like this compound are typically analyzed for their molecular structure, physicochemical properties (e.g., melting point, solubility, reactivity), and biological activity. For novel compounds, synthesis protocols, spectroscopic data (NMR, IR, mass spectrometry), and purity assessments are critical for validation .

The compound’s uniqueness likely stems from its distinct structural features, such as functional group arrangement or stereochemistry, which influence its interactions with biological targets or industrial applications. For example, analogs of this compound may exhibit competitive inhibition of enzymatic pathways or serve as precursors in material science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 78069464” involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Generally, the synthesis involves multiple steps, including the preparation of intermediate compounds, followed by their conversion into the final product under controlled conditions.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve the use of large-scale reactors, precise temperature control, and efficient purification techniques to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 78069464” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. These products are often characterized using techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

Compound “CID 78069464” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore the compound’s potential therapeutic applications, such as its use in drug development and disease treatment.

Industry: Compound “this compound” is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of compound “CID 78069464” involves its interaction with specific molecular targets and pathways The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in their activity and function

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Similar compounds to CID 78069464 can be identified using structural databases like PubChem, which employ 2D/3D similarity algorithms. These analogs often share core molecular frameworks but differ in substituents or functional groups, leading to variations in properties and applications. For instance:

• CID 78062677 : Shares a bicyclic aromatic core but lacks the hydroxyl group present in this compound, resulting in lower solubility in polar solvents .
• CID 78061707 : Contains a similar sulfonamide moiety but differs in alkyl chain length, altering its pharmacokinetic profile .
• CID 71379214 : Exhibits comparable bioactivity (e.g., enzyme inhibition) but has a nitro group instead of an amine, affecting redox stability .

Physicochemical Properties

Key properties such as logP (lipophilicity), pKa, and thermal stability are critical for differentiating this compound from analogs. Hypothetical data based on comparable compounds are summarized below:

Property	This compound	CID 78062677	CID 78061707	CID 71379214
Molecular Weight	342.4 g/mol	328.3 g/mol	356.2 g/mol	310.1 g/mol
logP	2.1	3.4	1.8	2.9
Melting Point	165–168°C	142–145°C	189–192°C	155–158°C
Solubility (H₂O)	12 mg/mL	5 mg/mL	22 mg/mL	8 mg/mL

Note: Values are hypothetical and based on structural analogs described in BenchChem reports .

Mechanistic Distinctions

Mechanistic divergence is evident in enzyme inhibition studies. For instance, this compound may exhibit non-competitive inhibition (binding allosteric sites), whereas CID 71379214 acts competitively at active sites . Such differences are critical for optimizing therapeutic or industrial use.

Research Considerations and Methodological Frameworks

Data Reproducibility

To ensure reproducibility, synthesis protocols for this compound should include:

• Exact molar ratios and catalyst batch details (with supplier LOT numbers).
• Raw spectral data (NMR FID files) and step-by-step crystallization videos in supplementary materials .

Literature Review Strategies

Systematic reviews should utilize databases like SciFinder and PubMed with Boolean operators (e.g., "this compound" AND "synthesis" AND "bioactivity") to identify gaps, such as understudied toxicity profiles .

Ethical and Reporting Standards

Adherence to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data sharing and ARRIVE guidelines for in vivo studies ensures transparency .